4-(1H-1,2,4-Triazol-1-yl)benzoic Acid 4-(1H-1,2,4-Triazol-1-yl)benzoic Acid
Brand Name: Vulcanchem
CAS No.: 162848-16-0
VCID: VC20910775
InChI: InChI=1S/C9H7N3O2/c13-9(14)7-1-3-8(4-2-7)12-6-10-5-11-12/h1-6H,(H,13,14)
SMILES: C1=CC(=CC=C1C(=O)O)N2C=NC=N2
Molecular Formula: C9H7N3O2
Molecular Weight: 189.17 g/mol

4-(1H-1,2,4-Triazol-1-yl)benzoic Acid

CAS No.: 162848-16-0

Cat. No.: VC20910775

Molecular Formula: C9H7N3O2

Molecular Weight: 189.17 g/mol

* For research use only. Not for human or veterinary use.

4-(1H-1,2,4-Triazol-1-yl)benzoic Acid - 162848-16-0

Specification

CAS No. 162848-16-0
Molecular Formula C9H7N3O2
Molecular Weight 189.17 g/mol
IUPAC Name 4-(1,2,4-triazol-1-yl)benzoic acid
Standard InChI InChI=1S/C9H7N3O2/c13-9(14)7-1-3-8(4-2-7)12-6-10-5-11-12/h1-6H,(H,13,14)
Standard InChI Key FOMQQGKCPYKKHQ-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1C(=O)O)N2C=NC=N2
Canonical SMILES C1=CC(=CC=C1C(=O)O)N2C=NC=N2

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